[6-(4-Benzhydrylpiperazino)-2-phenyl-4-pyrimidinyl]methyl 4-chlorobenzyl sulfide

• IUPAC Name: 4-(4-benzhydrylpiperazin-1-yl)-6-[(4-chlorophenyl)methylsulfanylmethyl]-2-phenylpyrimidine
• InChI: InChI=1S/C35H33ClN4S/c36-31-18-16-27(17-19-31)25-41-26-32-24-33(38-35(37-32)30-14-8-3-9-15-30)39-20-22-40(23-21-39)34(28-10-4-1-5-11-28)29-12-6-2-7-13-29/h1-19,24,34H,20-23,25-26H2
• InChI Key: ZDYPZTCBGZPVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC(=C2)CSCC3=CC=C(C=C3)Cl)C4=CC=CC=C4)C(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C35H33ClN4S
• Molecular Weight: 577.2 g/mol
• CAS No.: 338967-30-9

Description

[6-(4-Benzhydrylpiperazino)-2-phenyl-4-pyrimidinyl]methyl 4-chlorobenzyl sulfide is a useful research compound. Its molecular formula is C35H33ClN4S and its molecular weight is 577.19. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Properties and Reactivity

Research on related chemical compounds has focused on their unique chemical properties and reactivity. For instance, studies have explored the behavior of thioethers like 4-chlorobenzyl 2-pyridyl sulfide in reactions with various compounds (Tresoldi et al., 2002). These investigations provide valuable insights into the chemical nature and potential applications of [6-(4-Benzhydrylpiperazino)-2-phenyl-4-pyrimidinyl]methyl 4-chlorobenzyl sulfide.

2. Nonlinear Optical Properties

Studies have also been conducted on the nonlinear optical (NLO) properties of pyrimidine derivatives, highlighting their potential in optoelectronic applications (Hussain et al., 2020). This research is crucial for understanding how such compounds can be used in advanced technological applications.

3. Molecular Structure Analysis

The analysis of molecular structures of similar compounds, like 2-[(4-methoxy- 6-methylthio-2-pyrimidinyl)aminocarbonyl- aminosulfonyl] benzoic acid methyl ester, provides insights into their potential uses in various fields, including pharmaceuticals and materials science (Ming & South, 2004).

4. Spectroscopic Investigation

Further research on pyrimidine derivatives through spectroscopic techniques such as FT-IR and FT-Raman has been conducted to understand their molecular behavior and potential applications in fields like chemotherapeutics (Alzoman et al., 2015).

5. Biological Evaluation

There has also been significant research into the synthesis and biological evaluation of pyrimidine derivatives, with a focus on their potential as anticancer agents and other medical applications (Stolarczyk et al., 2018).